Cas no 1006440-77-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol)
1006440-77-2 structure
Product Name:2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
CAS No:1006440-77-2
MF:C7H11N3O3
MW:185.180541276932
CID:2139538
PubChem ID:19616956
Update Time:2025-04-21
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
- 1006440-77-2
- 2-(3,5-dimethyl-4-nitropyrazol-1-yl)ethanol
- AKOS000114480
- XAEQUNXMNQYLSK-UHFFFAOYSA-N
- SCHEMBL12479809
- DB-354751
- STK400080
-
- Inchi: 1S/C7H11N3O3/c1-5-7(10(12)13)6(2)9(8-5)3-4-11/h11H,3-4H2,1-2H3
- InChI Key: XAEQUNXMNQYLSK-UHFFFAOYSA-N
- SMILES: OCCN1C(C)=C(C(C)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 185.080041g/mol
- Monoisotopic Mass: 185.080041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 185.18g/mol
- XLogP3: 0.1
- Topological Polar Surface Area: 83.9Ų
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1006440-77-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol) Related Products
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- 156543-42-9(1H-Pyrazol-5-ol,1-ethyl-3-methyl-4-nitroso-)
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